Cas no 1909313-71-8 (6-Chloro-2-ethylpyrimidine-4-carbonitrile)

• Product Name: 6-Chloro-2-ethylpyrimidine-4-carbonitrile
• CAS No: 1909313-71-8
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD29047219
• CID: 4628773
• PubChem ID: 121552603
• Update Time: 2023-08-10

6-Chloro-2-ethylpyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-ethylpyrimidine-4-carbonitrile

• MDL： MFCD29047219
• Inchi： 1S/C7H6ClN3/c1-2-7-10-5(4-9)3-6(8)11-7/h3H,2H2,1H3
• InChI Key： OBLKUXONSOLLSX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)N=C(CC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 2
• Topological Polar Surface Area: 49.6